Cas no 25465-77-4 (Purpurin 18)

• Product Name: Purpurin 18
• CAS No: 25465-77-4
• MF: C₃₃H₃₂N₄O₅
• MW: 564.630988121033
• MDL: MFCD00672303
• CID: 52735
• PubChem ID: 161493
• Update Time: 2025-04-18

Purpurin 18 Chemical and Physical Properties

Names and Identifiers

• Purpurin 18
• (17S-trans)-18-(2-Carboxyethyl)-12-ethenyl-7-ethyl-17,18-dihydro-3,8,13,17-tetramethyl-21H,23H-porphine-2,20-dicarboxylic acid cyclic 2,20-anhydride
• (17S,18S)-18-(2-Carboxyethyl)-12-vinyl-7-ethyl-17,18-dihydro-3,8,13,17-tetramethyl-21H,23H-porphyrin-2,20-dicarboxylic acid 2,20-anhydride
• J-016002
• Purpurin-18
• CHEMBL499696
• SCHEMBL272202
• HY-128972
• AT38721
• BCP10887
• 3-[(22S,23S)-17-ethenyl-12-ethyl-13,18,22,27-tetramethyl-3,5-dioxo-4-oxa-8,24,25,26-tetrazahexacyclo[19.2.1.16,9.111,14.116,19.02,7]heptacosa-1,6,9(27),10,12,14(26),15,17,19(25),20-decaen-23-yl]propanoic acid
• 25465-77-4
• RNKGDBZSPISIRN-JXFKEZNVSA-N
• 21H,23H-Porphine-2,20-dicarboxylic acid, 18-(2-carboxyethyl)-12-ethenyl-7-ethyl-17,18-dihydro-3,8,13,17-tetramethyl-, cyclic 2,20-anhydride, (17S-trans)-
• AKOS040744352
• Puppurin 18
• PP-18
• Purpurin18
• A936488
• pyrpurin-18
• CS-0102953
• 3-[(22S,23S)-17-ethenyl-12-ethyl-13,18,22,27-tetramethyl-3,5-dioxo-4-oxa-8,24,25,26-tetraazahexacyclo[19.2.1.1?,?.1??,??.1??,??.0?,?]heptacosa-1,6,9(27),10,12,14(26),15,17,19,21(24)-decaen-23-yl]propanoic acid
• 3-[(22S,23S)-17-ethenyl-12-ethyl-13,18,22,27-tetramethyl-3,5-dioxo-4-oxa-8,24,25,26-tetraazahexacyclo[19.2.1.1?,?.1(1)(1),(1)?.1(1)?,(1)?.0(2),?]heptacosa-1,6(27),7,9,11,13,15,17,19,21(24)-decaen-23-yl]propanoic acid
• DA-67020
• Purpurin-18; PP-18

• MDL： MFCD00672303
• Inchi： 1S/C33H32N4O5/c1-7-18-14(3)21-11-23-16(5)20(9-10-27(38)39)30(36-23)29-31-28(32(40)42-33(29)41)17(6)24(37-31)13-26-19(8-2)15(4)22(35-26)12-25(18)34-21/h7,11-13,16,20,36-37H,1,8-10H2,2-6H3,(H,38,39)/b23-11-,25-12-,26-13-,30-29+/t16-,20-/m0/s1
• InChI Key： KUFHJWJISCAHNP-QTSMLZQNSA-N
• SMILES： O1C(C2C(C)=C3C=C4C(CC)=C(C)C(C=C5C(C=C)=C(C)C(C=C6[C@@H](C)[C@H](CCC(=O)O)C(=C(C1=O)C=2N3)N6)=N5)=N4)=O |c:32,t:6,14,22|

Computed Properties

• Exact Mass: 564.23700
• Monoisotopic Mass: 564.23727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: 3.7

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.641
• PSA: 136.97000
• LogP: 3.25040
• Vapor Pressure: No data available

Purpurin 18 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)